Cas no 42058-81-1 (2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid)

• Product Name: 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid
• CAS No: 42058-81-1
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6228480
• PubChem ID: 164513589
• Update Time: 2025-06-08

2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid
• 2-[3-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)phenyl]acetic acid
• A1-45331
• 42058-81-1
• EN300-1071513
• 2-(3-(2-((tert-Butoxycarbonyl)amino)ethoxy)phenyl)acetic acid

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-7-8-20-12-6-4-5-11(9-12)10-13(17)18/h4-6,9H,7-8,10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VXGSHIWKYJRAIJ-UHFFFAOYSA-N
• SMILES： O(C(NCCOC1C=CC=C(CC(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid

Introduction to 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid (CAS No. 42058-81-1) in Modern Chemical and Biomedical Research

2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 42058-81-1, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound, characterized by its complex structural framework, exhibits a unique combination of functional groups that make it a versatile intermediate in synthetic chemistry and a potential candidate for drug discovery initiatives.

The molecular structure of 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid incorporates several key pharmacophoric elements, including an amide linkage, aromatic rings, and ethoxy side chains. These features contribute to its reactivity and biological activity, making it a valuable building block in the synthesis of more intricate molecules. The presence of the tert-butoxy carbonyl group enhances its stability under various reaction conditions, while the phenylacetic acid moiety suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex diseases. The amide bond within 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid serves as a critical pharmacophore, enabling the formation of hydrogen bonds with biological targets. This property has been leveraged in the design of novel therapeutic agents targeting neurological disorders, where precise molecular interactions are essential for efficacy.

Recent studies have demonstrated the utility of 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid as a precursor in the synthesis of bioactive peptides and peptidomimetics. The ability to introduce modifications at both the amino and carboxylic acid termini allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability. This flexibility has been exploited in the development of protease inhibitors, which are critical in treating conditions like cancer and infectious diseases.

The phenylacetic acid scaffold is particularly noteworthy for its role in modulating biological pathways. For instance, derivatives of phenylacetic acid have been shown to interact with neurotransmitter systems, suggesting potential applications in psychiatry and neurology. The incorporation of an ethoxy group further enhances lipophilicity, improving membrane permeability and thus bioavailability.

From a synthetic chemistry perspective, 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid exemplifies the strategic use of protecting groups to facilitate multi-step syntheses. The tert-butoxy carbonyl group, while stabilizing during reactions, can be selectively removed under mild acidic conditions, allowing for subsequent functionalization. This feature is particularly useful in complex molecule assembly where orthogonal reactions are required.

Current research is exploring the potential of 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid in modulating inflammatory pathways. Studies indicate that certain derivatives exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif shared by this compound with known bioactive molecules suggests that it may serve as a lead compound for further optimization.

The pharmaceutical industry has increasingly recognized the value of structurally diverse intermediates like 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid in drug discovery pipelines. Its ability to undergo diverse chemical transformations while maintaining stability makes it an attractive candidate for library synthesis programs aimed at identifying novel therapeutic agents.

In conclusion, 2-3-(2-{(tert-butoxy)carbonylamino}ethoxy)phenylacetic acid (CAS No. 42058-81-1) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features and functional groups make it a valuable tool for researchers developing new treatments across multiple therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.